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Compound of Interest

Compound Name: 1,4-Dichloropentane

Cat. No.: B1360421

Application Notes and Protocols for 1,4-
Dichloropentane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed safety and handling procedures for the use of 1,4-
Dichloropentane in a laboratory setting. Adherence to these guidelines is crucial for ensuring
personnel safety and maintaining a safe research environment.

Chemical and Physical Properties

1,4-Dichloropentane is a colorless liquid and a chlorinated hydrocarbon primarily utilized as
an intermediate in organic synthesis.[1] Its volatile nature and classification as a hazardous
substance necessitate careful handling and storage to mitigate risks of irritation to the skin,
eyes, and respiratory tract.[2]

Table 1: Physical and Chemical Properties of 1,4-Dichloropentane
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Property Value Reference
Molecular Formula CsH10Cl2 [1112]
Molecular Weight 141.04 g/mol [3]
Appearance Colorless liquid [11[2]
Boiling Point 162 °C at 760 mmHg [2][4]
Melting Point -75.05 °C (estimate) [2][4]

Flash Point 44.8 °C [2]

Density 1.05 g/cm3 [2][3]

Vapor Pressure 2.89 mmHg at 25 °C [2]

Insoluble in water; Soluble in
Solubility organic solvents like [1114]

chloroform and methanol.[1][4]

CAS Number 626-92-6 [1][2]

Safety and Hazard Information

1,4-Dichloropentane is a highly flammable liquid and vapor.[5] It is harmful if swallowed, in
contact with skin, or if inhaled and causes skin and serious eye irritation.[5][6]

Table 2: Hazard Identification and Safety Precautions for 1,4-Dichloropentane
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Hazard GHS . Hazard Precautionary
o . Signal Word
Classification Pictograms Statements Statements
P210: Keep

away from heat,
sparks, open
flames, and hot
surfaces. No
smoking.[5][6]
P233: Keep
container tightly
closed.[5] P240:
Ground/bond
container and

) receiving
Flammable H225: Highly

equipment.[5
Liquids & Danger flammable liquid auip g

(Category 2) and vapor.[5] Paal .Use
explosion-proof
electrical/ventilati
ng/lighting
equipment.[5]
P242: Use only
non-sparking
tools.[5] P243:
Take
precautionary
measures
against static

discharge.[5]

Skin Warning H315: Causes P264: Wash skin

Corrosion/Irritatio skin irritation. thoroughly after

n (Category 2) handling.[5]
P280: Wear
protective
gloves/protective
clothing/eye
protection/face
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protection.[5]
P302 + P352: IF
ON SKIN: Wash
with plenty of
water.[5] P332 +
P313: If skin
irritation occurs:
Get medical

advice/attention.

P305 + P351 +
P338: IF IN
EYES: Rinse
cautiously with

water for several

) minutes.
Serious Eye
H319: Causes Remove contact
Damage/Eye ] ) ]
o Warning serious eye lenses, if present
[rritation T
irritation. and easy to do.
(Category 2A) _ o
Continue rinsing.
P337 + P313: If
eye irritation
persists: Get
medical
advice/attention.
Acute Toxicity Warning H302 + H312 + P261: Avoid

(Oral, Dermal,

Inhalation)

H332: Harmful if
swallowed, in
contact with skin
or if inhaled.[5]

breathing mist or
vapors.[5] P270:
Do not eat, drink
or smoke when
using this
product.[5] P271:
Use only
outdoors or in a
well-ventilated
area.[5] P301 +
P312: IF
SWALLOWED:
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Call a POISON
CENTER/doctor
if you feel unwell.
[5] P304 + P340:
IF INHALED:
Remove person
to fresh air and
keep comfortable
for breathing.[5]

Note: Specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal
Concentration, 50%) for 1,4-Dichloropentane are not readily available in the searched
literature. Similarly, specific occupational exposure limits (OELs) have not been established by
major regulatory bodies. Therefore, it is imperative to handle this chemical with a high degree
of caution, assuming it to be toxic.

Experimental Protocols

The following is a general protocol for a nucleophilic substitution reaction using 1,4-
Dichloropentane as a starting material. This protocol should be adapted based on the specific
nucleophile and desired product.

Disclaimer: This is an illustrative protocol and must be performed by a qualified chemist in a
well-equipped laboratory. A thorough risk assessment should be conducted before commencing
any new experimental work.

Objective: To synthesize a disubstituted pentane derivative via nucleophilic substitution.

Materials:

1,4-Dichloropentane

Nucleophile (e.g., sodium azide, sodium cyanide, or an amine)

Anhydrous polar aprotic solvent (e.g., Dimethylformamide - DMF, or Acetonitrile)

Drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate)
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» Deionized water

« Organic extraction solvent (e.g., diethyl ether or ethyl acetate)
 Brine solution

Equipment:

e Round-bottom flask

» Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle or oil bath

e Separatory funnel

e Rotary evaporator

o Standard laboratory glassware
e Fume hood

Procedure:

e Reaction Setup:

o Set up a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser
under a nitrogen or argon atmosphere in a fume hood.

o Ensure all glassware is oven-dried to prevent moisture from interfering with the reaction.
» Reagent Addition:

o Dissolve the chosen nucleophile (2.2 equivalents) in the anhydrous polar aprotic solvent in
the reaction flask.
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o Slowly add 1,4-Dichloropentane (1.0 equivalent) to the stirred solution at room
temperature. An exotherm may be observed; use an ice bath to maintain the desired
temperature if necessary.

e Reaction:

o Heat the reaction mixture to the appropriate temperature (e.g., 50-80 °C) and allow it to
stir for several hours (monitor by TLC or GC-MS for completion).

o Work-up:

o Cool the reaction mixture to room temperature.

[e]

Quench the reaction by slowly adding deionized water.

o

Transfer the mixture to a separatory funnel and extract the product with an organic solvent
(e.g., diethyl ether).

o

Wash the combined organic layers with deionized water and then with brine.

[¢]

Dry the organic layer over an anhydrous drying agent.
 Purification:
o Filter off the drying agent.
o Concentrate the filtrate using a rotary evaporator to remove the solvent.

o Purify the crude product by a suitable method, such as column chromatography or
distillation under reduced pressure.

e Characterization:

o Characterize the final product using appropriate analytical techniques (e.g., NMR, IR,
Mass Spectrometry).

Handling and Storage Workflow
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The following diagram illustrates the standard workflow for the safe handling and storage of

1,4-Dichloropentane.

Workflow for Safe Handling of 1,4-Dichloropentane

Preparation

Conduct Risk Assessment

Y

Verify PPE Availability
(Gloves, Goggles, Lab Coat)

Y

Ensure Fume Hood is Operational

Y

Locate Eyewash/Shower & Spill Kit

Handlin? & Use
\

Transport in Secondary Containment

Y

Dispense in Fume Hood

Y

Set up Experiment

Y

Collect Waste in Labeled Container

Storage

Store in a Cool, Dry, Well-Ventilated Area

Segregate from Incompatible Materials
(Strong Oxidizers, Bases)

Ensure Container is Tightly Sealed & Labeled

VA

When Empty or No Longer Needed

Dispcéal

(Follow Institutional Guidelines)

Dispose of as Hazardous Waste
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Click to download full resolution via product page
Caption: Workflow for the safe handling and disposal of 1,4-Dichloropentane.
Emergency Procedures
Spill Response:

Evacuate the immediate area and alert others.

o If the spill is large or you are not trained to handle it, contact your institution's emergency
response team.

o For small spills, if you are trained and it is safe to do so, wear appropriate PPE (including a
respirator if vapors are present).

o Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

e Use non-sparking tools to collect the absorbed material into a labeled, sealed container for
hazardous waste disposal.

o Ventilate the area and wash the spill site after material pickup is complete.

First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[7]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention if irritation persists.[7][8]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.[7][8]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[7]

Fire Fighting:
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Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[9]

Water spray may be used to cool fire-exposed containers.[6][10]

Vapors are heavier than air and may travel to a source of ignition and flash back.[6][11]

Wear self-contained breathing apparatus (SCBA) and full protective gear.[6]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE. The

following are general recommendations:

o Eye/Face Protection: Chemical safety goggles are required. A face shield should be worn
when there is a splash hazard.[12]

» Skin Protection:
o Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) are required.[12]

o Clothing: A flame-retardant lab coat and closed-toe shoes are mandatory. For larger
guantities or tasks with a high splash risk, chemical-resistant coveralls or an apron should
be worn.[12]

» Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there
is a potential for exposure above established limits or in the event of a spill, a NIOSH-
approved respirator with organic vapor cartridges should be used.[10]

Disposal

All waste containing 1,4-Dichloropentane must be disposed of as hazardous waste in
accordance with local, state, and federal regulations. Collect waste in a clearly labeled, sealed,
and compatible container. Do not dispose of it down the drain.

Incompatible Materials

Avoid contact with strong oxidizing agents and strong bases.[13] 1,4-Dichloropentane may
also react with some metals to form dangerous products.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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